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Compound of Interest

Compound Name: MMAI

Cat. No.: B156804 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive guide to the proper handling and disposal of 5-

Methoxy-6-methyl-2-aminoindane (MMAI), a psychoactive aminoindan compound intended for

forensic and research applications. Adherence to these procedures is critical to ensure the

safety of laboratory personnel and to maintain compliance with environmental regulations.

MMAI (hydrochloride) is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation.[1]

I. Immediate Safety Protocols
Before beginning any procedure involving MMAI, ensure that all personnel are equipped with

the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective garment.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid

inhalation of dust or aerosols.[1]

In the event of accidental exposure, follow these first-aid measures:
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After Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If skin irritation persists, consult a physician.[1]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

II. MMAI Waste Classification and Handling
Proper disposal begins with correct waste classification. As the generator of the waste, you are

responsible for determining if it is hazardous.

Hazardous Waste Determination:

While MMAI is not specifically listed as a P- or U-series hazardous waste, it must be evaluated

for hazardous characteristics as defined by the Resource Conservation and Recovery Act

(RCRA) and relevant state regulations.[2][3][4] Based on available safety data, MMAI
(hydrochloride) is an irritant and may cause respiratory irritation[1], which could classify it as a

toxic hazardous waste.

Waste Segregation and Collection:

Solid MMAI Waste: Collect all disposable lab materials contaminated with MMAI, such as

pipette tips, weigh boats, and contaminated PPE, in a designated, clearly labeled hazardous

waste container. The container must be compatible with the chemical, kept closed except

when adding waste, and stored in a designated satellite accumulation area.

Liquid MMAI Waste: Collect solutions containing MMAI in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams.

Sharps: Any sharps (needles, scalpels, etc.) contaminated with MMAI must be disposed of in

a designated sharps container that is also labeled as hazardous waste.
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III. Step-by-Step Disposal Procedure
Waste Identification and Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "5-

Methoxy-6-methyl-2-aminoindane (MMAI)".

Include the date of initial waste accumulation and a description of the contents (e.g., "Solid

MMAI-contaminated labware," "Aqueous solution of MMAI").

Container Management:

Use only approved, leak-proof containers for waste collection.

Ensure containers are tightly sealed when not in use to prevent spills or volatilization.

Store waste containers in a secondary containment bin to mitigate potential leaks.

Waste Storage:

Store collected MMAI waste in a designated, secure satellite accumulation area within the

laboratory.

This area should be away from general lab traffic and clearly marked.

Arrange for Professional Disposal:

Do not dispose of MMAI down the drain or in the regular trash.[5]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal vendor to arrange for pickup and proper disposal.

Provide the vendor with the Safety Data Sheet (SDS) for MMAI to ensure they have all

necessary information for safe handling and transport.

IV. Quantitative Data and Chemical Properties
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The following table summarizes the known quantitative and chemical properties of MMAI and

its hydrochloride salt. This information is essential for a comprehensive understanding and safe

handling of the compound.

Property Value Reference

Chemical Name
5-Methoxy-6-methyl-2-

aminoindane
[6]

Synonyms MMAI [6]

CAS Number
132980-16-6 (Free base),

132980-17-7 (Hydrochloride)
[6][7]

Molecular Formula

C₁₁H₁₅NO (Free base),

C₁₁H₁₅NO • HCl

(Hydrochloride)

[6][7]

Molar Mass
177.25 g/mol (Free base),

213.7 g/mol (Hydrochloride)
[6][7]

Physical State
Crystalline solid

(Hydrochloride)
[7]

Solubility

PBS (pH 7.2): 0.2

mg/mLEthanol: 0.5

mg/mLDMSO: 20 mg/mLDMF:

1 mg/mL

[1][7]

Hazard Classification

Skin Irritation (Category

2)Serious Eye Irritation

(Category 2A)Specific Target

Organ Toxicity - Single

Exposure (Category 3)

[1]

V. Experimental Workflow and Disposal Pathway
The following diagrams illustrate the general experimental workflow involving MMAI and the

logical pathway for its proper disposal.
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Caption: General experimental workflow involving MMAI.
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Caption: Logical pathway for the proper disposal of MMAI waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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